Cas no 40034-60-4 (Pyridine,2,6-dimethyl-4-(3-nitrophenyl)-)

• Product Name: Pyridine,2,6-dimethyl-4-(3-nitrophenyl)-
• CAS No: 40034-60-4
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 335098
• PubChem ID: 3016152
• Update Time: 2025-04-19

Pyridine,2,6-dimethyl-4-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2,6-dimethyl-4-(3-nitrophenyl)-
• 2,6-dimethyl-4-(3-nitrophenyl)pyridine
• EINECS 254-767-3
• DTXSID70193099
• NS00030708
• 40034-60-4

• Inchi： 1S/C13H12N2O2/c1-9-6-12(7-10(2)14-9)11-4-3-5-13(8-11)15(16)17/h3-8H,1-2H3
• InChI Key： FTWIJYIVFAWSLZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1C=C(C)N=C(C)C=1)=O

Computed Properties

• Exact Mass: 228.09000
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.71000
• LogP: 3.79680